![molecular formula C14H17NO B2497113 N-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine CAS No. 1825709-31-6](/img/structure/B2497113.png)
N-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine
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Description
Scientific Research Applications
Synthesis and Characterization
One-Pot Synthesis and Spectroscopic Analysis
N-benzyl-N-ethyl-N-[5-nitro-2-(1,1,3,3-Tetramethylbutylamino)-1-benzofuran-3-yl]amine, a compound related to N-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine, was synthesized and characterized using FT-IR and NMR spectroscopy. Density Functional Theory (DFT) methods were applied for theoretical studies, demonstrating the compound's optimized structure and vibrational frequencies (Vessally et al., 2013).
Synthesis of Novel Hexahydroquinoline Derivatives
Novel ethyl 4-(2-(benzofuran-2-yl)-4-substituted-1,4,5,6,7,8-hexahydroquinolin-1-yl)-benzoate derivatives were synthesized, showcasing the versatility of benzofuran derivatives in chemical synthesis (El-Deen et al., 2016).
Innovative Methods in Organic Synthesis
A study demonstrated the synthesis of α-substituted 2-benzofuranmethamines, highlighting the potential of benzofuran derivatives in creating diverse organic molecules (Wongsa et al., 2013).
Biological Applications and Studies
Cytotoxic Evaluation in Cancer Research
Benzofuran derivatives have been studied for their cytotoxic effects against human hepatocellular carcinoma cell lines, indicating their potential application in cancer research (El-Deen et al., 2016).
Analgesic Activity
Some substituted 1-benzofurans and 1-benzothiophenes have shown considerable analgesic activity, suggesting their use in pain management and pharmaceutical research (Rádl et al., 2000).
Antimicrobial and Antioxidant Studies
Synthesized benzofuran derivatives were evaluated for antimicrobial and antioxidant activities, demonstrating their potential in developing new therapeutic agents (Shankerrao et al., 2013).
Material Science and Photoluminescence
- Silver(I) Complexes and Luminescence: A study on a new thiadiazole ligand, prepared from benzofuran derivatives, focused on its silver(I) complex. This research highlights the material science applications of benzofuran derivatives, particularly in photoluminescence (Demir et al., 2019).
properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO/c1-3-8-15(2)9-6-12-4-5-14-13(11-12)7-10-16-14/h1,4-5,11H,6-10H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUJZGGMNWUFXBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC2=C(C=C1)OCC2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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